Cas no 16287-50-6 (5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one,6,11-dihydro-6-(2-methoxyethyl)-)

• Product Name: 5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one,6,11-dihydro-6-(2-methoxyethyl)-
• CAS No: 16287-50-6
• Molecular Formula: C₁₅H₁₅N₃O₂
• Molecular Weight: 269.2985
• CID: 140852
• PubChem ID: 453250

5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one,6,11-dihydro-6-(2-methoxyethyl)- Properties

Names and Identifiers

• 5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one,6,11-dihydro-6-(2-methoxyethyl)-
• 6-(2-methoxyethyl)-11H-pyrido[3,2-c][1,5]benzodiazepin-5-one
• 5H-Pyrido(2,3-b)(1,5)benzodiazepin-5-one, 6,11-dihydro-6-(2-methoxyethyl)-
• N6-(2-Methoxyethyl)-6,11-dihydro-5H-pyrido(2,3-b)(1,5)benzodiazepin-5-one
• DTXSID20167482
• 5H-Pyrido[2,3-b][1,5]benzodiazepin-5-one, 6,11-dihydro-6-(2-methoxyethyl)-
• 16287-50-6
• CHEMBL70881
• N6-(2-Methoxyethyl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one

• InChIKey： PHPMRMWXFMBHBP-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H15N3O2/c1-20-10-9-18-13-7-3-2-6-12(13)17-14-11(15(18)19)5-4-8-16-14/h2-8H,9-10H2,1H3,(H,16,17)
• SMILES： COCCN1C(=O)C2=CC=CN=C2NC2=CC=CC=C12

Computed Properties

• Exact Mass: 269.11655
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 269.116427
• Heavy Atom Count: 20
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5

Experimental Properties

• PSA: 54.46
• Refractive Index: 1.59
• Boiling Point: 479.9°C at 760 mmHg
• Flash Point: 244.1°C
• Density: 1.218